Cas no 622410-25-7 (Benzoic acid, 2-[(3,5-dimethyl-4-isothiazolyl)methyl]-, ethyl ester)

• Product Name: Benzoic acid, 2-[(3,5-dimethyl-4-isothiazolyl)methyl]-, ethyl ester
• CAS No: 622410-25-7
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 452883
• PubChem ID: 71388431
• Update Time: 2025-04-19

Benzoic acid, 2-[(3,5-dimethyl-4-isothiazolyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(3,5-dimethyl-4-isothiazolyl)methyl]-, ethyl ester
• ethyl 2-[(3,5-dimethyl-1,2-thiazol-4-yl)methyl]benzoate
• DTXSID90810498
• 622410-25-7

• Inchi： 1S/C15H17NO2S/c1-4-18-15(17)13-8-6-5-7-12(13)9-14-10(2)16-19-11(14)3/h5-8H,4,9H2,1-3H3
• InChI Key： QRBUSUFIRRUETQ-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(C)=N1)CC1C=CC=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 275.09811
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19